Cas no 22549-21-9 (Dammaran-3-one,20,24-epoxy-25-hydroxy-, (20R,24S)- (8CI,9CI))

• Product Name: Dammaran-3-one,20,24-epoxy-25-hydroxy-, (20R,24S)- (8CI,9CI)
• CAS No: 22549-21-9
• MF: C₃₀H₅₀O₃
• MW: 458.716209888458
• CID: 279199
• PubChem ID: 25567101
• Update Time: 2025-04-19

Dammaran-3-one,20,24-epoxy-25-hydroxy-, (20R,24S)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Dammaran-3-one,20,24-epoxy-25-hydroxy-, (20R,24S)- (8CI,9CI)
• Ocotillone
• 20R-Ocotillone
• Ocotillone (Myroxylon)
• Ocotillone I
• (20R,24S)-20,24-Epoxy-25-hydroxydammaran-3-one
• [ "" ]
• 22549-21-9
• AKOS040763039
• (5R,8R,9R,10R,13R,14R,17S)-17-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 20R,24S-Epoxy-25-hydroxydammaran-3-one; 20R-Ocotillone
• AKOS032948114
• (5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 35761-54-7

• Inchi： 1S/C30H50O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-22,24,32H,9-18H2,1-8H3/t19-,20+,21+,22-,24+,27+,28-,29-,30-/m1/s1
• InChI Key： XSQYWMLMQVUWSF-FEDWKDCGSA-N
• SMILES： O1[C@H](C(C)(C)O)CC[C@]1(C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CCC(C(C)(C)[C@@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 458.37600
• Monoisotopic Mass: 458.37599545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 528.7±15.0 °C at 760 mmHg
• Flash Point: 163.2±13.9 °C
• PSA: 46.53000
• LogP: 6.94920
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Dammaran-3-one,20,24-epoxy-25-hydroxy-, (20R,24S)- (8CI,9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins